Cas no 887580-05-4 (1-Azetidinecarboxylicacid, 3-[(3-fluorophenyl)amino]-, 1,1-dimethylethyl ester)

• Product name: 1-Azetidinecarboxylicacid, 3-[(3-fluorophenyl)amino]-, 1,1-dimethylethyl ester
• CAS No: 887580-05-4
• MF: C₁₄H₁₉FN₂O₂
• MW: 266.311267137527
• CID: 713255
• PubChem ID: 53425182

1-Azetidinecarboxylicacid, 3-[(3-fluorophenyl)amino]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylicacid, 3-[(3-fluorophenyl)amino]-, 1,1-dimethylethyl ester
• 3-(3-FLUORO-PHENYLAMINO)-AZETIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 3-(3-fluoroanilino)azetidine-1-carboxylate
• AKOS012606626
• TERT-BUTYL 3-[(3-FLUOROPHENYL)AMINO]AZETIDINE-1-CARBOXYLATE
• 887580-05-4
• tert-Butyl 3-((3-fluorophenyl)amino)azetidine-1-carboxylate
• DTXSID00698784

• MDL： MFCD07785939
• Inchi： InChI=1S/C14H19FN2O2/c1-14(2,3)19-13(18)17-8-12(9-17)16-11-6-4-5-10(15)7-11/h4-7,12,16H,8-9H2,1-3H3
• InChI Key： RXZHYTGFVJVCDJ-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CC(C1)NC2=CC=CC(=C2)F

Computed Properties

• Exact Mass: 266.143
• Monoisotopic Mass: 266.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.7
• Tautomer Count: nothing
• Topological Polar Surface Area: 41.6A^2